Cas no 474684-56-5 (3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline)

• Product Name: 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline
• CAS No: 474684-56-5
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• MDL: MFCD03410382
• CID: 5032474
• Update Time: 2025-05-21

3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-(4-ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline
• 2-(4-ethylphenoxy)-N'-[(3Z)-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene]acetohydrazide
• 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline

• MDL： MFCD03410382
• Inchi： 1S/C19H19N3O3/c1-3-13-8-10-14(11-9-13)25-12-17(23)20-21-18-15-6-4-5-7-16(15)22(2)19(18)24/h4-11,24H,3,12H2,1-2H3/b21-20+
• InChI Key： FBIAZJOAJCTWTO-QZQOTICOSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1C)/N=N/C(COC1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• XLogP3: 4.5
• Topological Polar Surface Area: 76.2

Additional information on 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline

3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline: A Comprehensive Overview

The compound 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline (CAS No. 474684-56-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indolines, which are heterocyclic compounds with a six-membered benzene ring fused to a pyrrole ring. The presence of the hydrazidyl group and the 4-ethylphenoxy substituent introduces unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of indoline derivatives in drug discovery, particularly in the development of anticancer agents. The 1-methyl-2-oxoindoline core structure has been shown to exhibit promising cytotoxic activity against various cancer cell lines. The addition of the acetylhydrazidyl group further enhances its biological activity by improving solubility and stability, which are critical factors for drug efficacy.

The synthesis of 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's suitability for advanced biological assays. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality, making this approach highly efficient for large-scale production.

One of the most notable applications of this compound is in the field of medicinal chemistry, where it serves as a lead compound for the development of novel therapeutic agents. Its ability to inhibit key enzymes involved in cellular signaling pathways makes it a valuable tool in understanding disease mechanisms. For instance, studies have demonstrated its potential as an inhibitor of protein kinase C (PKC), which is overexpressed in several types of cancers.

In addition to its pharmacological applications, 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers, which are essential for creating high-performance electronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the hydrazidyl group plays a critical role in stabilizing the molecule's excited states, which is crucial for its photochemical properties. These findings have opened new avenues for its application in photovoltaic materials.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Studies have shown that its production process can be made more sustainable by employing green chemistry principles, such as using biodegradable solvents and minimizing waste generation. This aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 3-(2-(4-Ethylphenoxy)acetylhydrazidyl)-1-methyl-2-oxoindoline (CAS No. 474684-56-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.